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Compound of Interest

Compound Name: 2,3-Dihydroxybenzaldehyde

Cat. No.: B126233

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2,3-Dihydroxybenzaldehyde, a significant organic compound in various
research and development sectors. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information for practical application and
further study.

Chemical Identity and Properties

2,3-Dihydroxybenzaldehyde, also known by synonyms such as o-Pyrocatechualdehyde, is a
dihydroxybenzaldehyde compound.[1] It presents as a light yellow to beige-greenish crystalline
powder.[2] Its unique structure, featuring an aldehyde group and two adjacent hydroxyl groups
on a benzene ring, makes it a valuable intermediate in the synthesis of more complex
molecules, including pharmaceuticals and dyes.[3] The compound has demonstrated
antimicrobial and antioxidant properties.[3]

Table 1: Physicochemical and Spectroscopic Data for 2,3-Dihydroxybenzaldehyde
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Property Value Reference

IUPAC Name 2,3-dihydroxybenzaldehyde [1]

CAS Number 24677-78-9 [4][5]

Chemical Formula C7HeOs3 [4115][6]

Molecular Weight 138.12 g/mol [41151[6]

Melting Point 104-108 °C [2][4]
Soluble in 95% ethanol (50

Solubility mg/mL), miscible with alcohol [4]

and diethyl ether.[4]

1H NMR (DMSO-ds)

o (ppm) =10.20 (s, 1H, CHO),
9.92 (s, 2H, OH), 7.13 (dd, J =
7.6, 1.6 Hz, 1H, Ph), 7.07 (dd,
J=7.6,1.6 Hz, 1H, Ph), 6.79

(t, J=7.8 Hz, 1H, Ph).

[7]

13C NMR

Spectra available, tentative

assignments.

[8]

IR Spectrum (KBr pellet, cm~1)

3644 (vO-H), 1628 (vC=N of

oxime derivative).

[7]

Mass Spectrum

Electron ionization spectra
available through NIST.

[9]

InChl

1S/C7H603/c8-4-5-2-1-3-
6(9)7(5)10/h1-4,9-10H

[1]14]

SMILES

C1=CC(=C(C(=C1)0)0)C=0

[1]

Molecular Structure and Identification Workflow

The structural arrangement of 2,3-Dihydroxybenzaldehyde is fundamental to its chemical

reactivity. The following diagram illustrates its chemical structure.

Caption: Chemical structure of 2,3-Dihydroxybenzaldehyde.
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The identification and characterization of 2,3-Dihydroxybenzaldehyde involve a logical
workflow, starting from the initial synthesis and proceeding through purification and
spectroscopic analysis.
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Workflow for Synthesis and Characterization
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Caption: Logical workflow for the synthesis and characterization of 2,3-
Dihydroxybenzaldehyde.

Experimental Protocols

A common and effective method for the synthesis of 2,3-Dihydroxybenzaldehyde is through
the demethylation of o-vanillin.[2][10]

Synthesis of 2,3-Dihydroxybenzaldehyde from o-Vanillin[2][10]
o Materials:
o o-Vanillin (3-Methoxysalicylaldehyde)
o Aluminum trichloride (AICI3)
o Sodium iodide (Nal)
o Acetonitrile (CH3CN)
o 2 M Hydrochloric acid (HCI)
o Ethyl acetate
o Saturated aqueous sodium thiosulfate (NazS20s3)
o Saturated brine
o Anhydrous magnesium sulfate (MgSOa)
» Procedure:
o To a 100 ml flask, add acetonitrile (40 ml).

o Sequentially add aluminum trichloride (1.1 equivalents), sodium iodide (3.0 equivalents),
and o-vanillin (1.0 equivalent).[10]

o Heat the reaction mixture to 80 °C and stir for 18 hours.[2][10]
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o After the reaction is complete, cool the mixture to room temperature.[2][10]
o Acidify the reaction solution with 2 M dilute hydrochloric acid (10 ml).[2][10]
o Extract the product with ethyl acetate (3 x 50 ml).[2][10]

o Combine the organic phases and wash sequentially with saturated agqueous sodium
thiosulfate (10 ml) and saturated brine (10 ml).[2][10]

o Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.[2][10]

o Purify the crude product by column chromatography to yield 2,3-dihydroxybenzaldehyde
as a yellow solid (87% yield).[2][10]

e Purification Method:

o The aldehyde can be further purified by crystallization from water.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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